Cas no 148580-57-8 (2-Thiophenecarboximidamide, 3-methyl-)

• Product Name: 2-Thiophenecarboximidamide, 3-methyl-
• CAS No: 148580-57-8
• MF: C₆H₈N₂S
• MW: 140.206119537354
• CID: 5151147
• Update Time: 2025-10-17

2-Thiophenecarboximidamide, 3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboximidamide, 3-methyl-

• Inchi： 1S/C6H8N2S/c1-4-2-3-9-5(4)6(7)8/h2-3H,1H3,(H3,7,8)
• InChI Key： MLDVGYICGZVZGO-UHFFFAOYSA-N
• SMILES： C1(C(N)=N)SC=CC=1C

Additional information on 2-Thiophenecarboximidamide, 3-methyl-

3-Methyl-2-Thiophenecarboximidamide (CAS No. 148580-57-8): An Overview of Its Structure, Properties, and Applications

3-Methyl-2-thiophenecarboximidamide (CAS No. 148580-57-8) is a compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of thiophene derivatives, which are known for their diverse applications in pharmaceuticals, materials science, and other advanced technologies.

The chemical structure of 3-methyl-2-thiophenecarboximidamide consists of a thiophene ring with a methyl group at the 3-position and a carboximidamide functional group attached to the 2-position. The presence of the thiophene ring imparts aromatic character to the molecule, while the carboximidamide group provides additional reactivity and functional versatility. The combination of these features makes 3-methyl-2-thiophenecarboximidamide a valuable building block for the synthesis of more complex molecules.

In recent years, there has been a growing interest in the biological activities of thiophene derivatives, particularly in their potential as therapeutic agents. Research has shown that compounds like 3-methyl-2-thiophenecarboximidamide can exhibit a range of biological effects, including anti-inflammatory, anti-cancer, and anti-microbial properties. These findings have opened up new avenues for the development of novel drugs targeting various diseases.

The anti-inflammatory properties of 3-methyl-2-thiophenecarboximidamide have been studied extensively. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This makes it a promising candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 3-methyl-2-thiophenecarboximidamide has also shown potential as an anti-cancer agent. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells by disrupting key signaling pathways involved in cell survival and proliferation. Specifically, it has been found to inhibit the activation of Akt and ERK1/2, which are crucial for cancer cell growth and survival.

The anti-microbial properties of 3-methyl-2-thiophenecarboximidamide have also been explored. Studies have shown that this compound exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria. This is particularly important given the increasing prevalence of antibiotic-resistant strains, which poses a significant challenge to global health.

Beyond its biological applications, 3-methyl-2-thiophenecarboximidamide has also found use in materials science. The thiophene ring is known for its excellent electronic properties, making it a valuable component in the development of organic semiconductors and other electronic materials. The presence of the carboximidamide group can further enhance these properties by providing additional sites for functionalization and modification.

The synthesis of 3-methyl-2-thiophenecarboximidamide typically involves multi-step processes that include the formation of the thiophene ring followed by functionalization at specific positions. Recent advances in synthetic methods have led to more efficient and scalable routes for producing this compound, making it more accessible for both research and industrial applications.

In conclusion, 3-methyl-2-thiophenecarboximidamide (CAS No. 148580-57-8) is a versatile compound with a wide range of potential applications in both biological and materials science. Its unique structural features and diverse biological activities make it an important molecule for further study and development. As research continues to uncover new insights into its properties and mechanisms of action, it is likely that this compound will play an increasingly important role in various fields of science and technology.